Cas no 953776-62-0 (N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide)

N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide structure

953776-62-0 structure

Product Name:N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide

CAS No:953776-62-0

MF:C₁₆H₂₀FN₃O₂S

MW:337.412305831909

CID:1059365

Update Time:2023-11-22

N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

- N-[4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide
- 5-Des-(7-carboxy-3,5-dihydroxyhept-1-enyl)-5-Methyl Rosuvastatin
- N-[4-(4-fluorophenyl)-5-methyl-6-propan-2-ylpyrimidin-2-yl]-N-methylmethanesulfonamide
- N-(4-(4-fluorophenyl)-6-isopropyl-5-methylpyrimidin-2-yl)-N-methylmethanesulfonamide
- N-[4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide (ACI)
- N-(4-(4-Fluorophenyl)-6-isopropyl-5-methylpyrimidin-2-yl)-N-methyl-methanesulfonamide
- N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide
- Inchi： 1S/C16H20FN3O2S/c1-10(2)14-11(3)15(12-6-8-13(17)9-7-12)19-16(18-14)20(4)23(5,21)22/h6-10H,1-5H3
- InChI Key： VZTXNOOWMMDDLR-UHFFFAOYSA-N
- SMILES： O=S(C)(N(C)C1N=C(C(C)C)C(C)=C(C2C=CC(F)=CC=2)N=1)=O

Computed Properties

Exact Mass: 337.12600

Experimental Properties

PSA: 71.54000
LogP: 4.19110

N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	F595230-10mg	N-[4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide	953776-62-0		10mg	$207.00	2023-05-18
TRC	F595230-100mg	N-[4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide	953776-62-0		100mg	$1642.00	2023-05-18

N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide Production Method

Production Method 1

1207460-34-1

953776-62-0

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 10 min, -5 °C
1.2 Solvents: Dichloromethane ; -5 °C; 8 h, -5 °C

Reference

: Concise and highly efficient approach to three key pyrimidine precursors for rosuvastatin synthesis

Sterk, Damjan; Casar, Zdenko; Jukic, Marko; Kosmrlj, Janez, Tetrahedron, 2012, 68(9), 2155-2160

Production Method 2

1207460-34-1

953776-62-0

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt → 0 °C
1.2 0 °C; 0 °C → rt; 2 h, rt

Reference

: Method for preparing rosuvastatin precursor

, China, , ,

Production Method 3

853295-26-8

14477-72-6

953776-62-0

Reaction Conditions

1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Toluene ; 20 °C
1.2 Reagents: L-erythro-Hexuronic acid, 3,5-dideoxy-4-O-[(1,1-dimethylethyl)dimethylsilyl]-, δ… ; 5 min, 20 °C

Reference

: Lactone Pathway to Statins Utilizing the Wittig Reaction. The Synthesis of Rosuvastatin

Casar, Zdenko; Steinbucher, Miha; Kosmrlj, Janez, Journal of Organic Chemistry, 2010, 75(19), 6681-6684

Production Method 4

1207460-34-1

953776-62-0

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 10 min, -5 °C
1.2 Solvents: Dichloromethane ; -5 °C; 10 h, -5 °C

Reference

: Preparation of bromomethyl, hydroxymethyl or formyl-containing rosuvastatin calcium intermediate

, China, , ,

Production Method 5

1207460-34-1

953776-62-0

Reaction Conditions

1.1 Solvents: Dichloromethane ; rt → -5 °C
1.2 Reagents: Triethylamine ; 10 min, -5 °C
1.3 Solvents: Dichloromethane ; -5 °C; 8 h, -5 °C
1.4 Solvents: Dichloromethane ; -5 °C → rt

Reference

: Process for the preparation of key intermediates for the synthesis of statins or pharmaceutically acceptable salts thereof

, World Intellectual Property Organization, , ,

Production Method 6

953776-62-0

Reaction Conditions

Reference

: Key intermediates for the synthesis of rosuvastatin or pharmaceutically acceptable salts thereof

, United States, , ,

Production Method 7

953776-62-0

Reaction Conditions

Reference

: Process for the preparation of key intermediates for the synthesis of statins or pharmaceutically acceptable salts thereof

, United States, , ,

Production Method 8

885477-83-8

953776-62-0

934263-64-6

Reaction Conditions

1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 45 min, -42 °C; -42 °C → -82 °C
1.2 Solvents: Tetrahydrofuran ; 30 min, -82 °C; -82 °C → -53 °C; 6 h, -58 - -53 °C; -53 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; 10 min, 10 °C

Reference

: Process for preparation of key intermediates for synthesis of rosuvastatin

, World Intellectual Property Organization, , ,

N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide Raw materials

N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide Preparation Products

N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide Related Literature

1. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
2. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459

953776-62-0 (N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide) Related Products

Recommended suppliers

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk